Cas no 1329616-33-2 (2-Bromo-3'-methoxyacetophenone-13CD3)

2-Bromo-3'-methoxyacetophenone-13CD3 is a stable isotopically labeled compound, where the methyl group is substituted with deuterium (13CD3), making it a valuable tool for mass spectrometry and NMR studies. The incorporation of 13C and deuterium enhances detection sensitivity and reduces signal interference, facilitating precise metabolic and pharmacokinetic research. Its bromo and methoxy functional groups provide reactive sites for further synthetic modifications, enabling applications in organic synthesis and pharmaceutical development. The compound’s isotopic purity ensures reliable tracing in mechanistic studies, while its well-defined structure supports consistent reproducibility in analytical and synthetic workflows. Ideal for use as an internal standard or labeled intermediate in advanced chemical research.

2-Bromo-3'-methoxyacetophenone-13CD3 structure

1329616-33-2 structure

Product Name:2-Bromo-3'-methoxyacetophenone-13CD3

CAS No:1329616-33-2

MF:C₉H₉BrO₂

MW:233.081701993942

CID:5053141

Update Time:2025-06-14

2-Bromo-3'-methoxyacetophenone-13CD3 Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3'-methoxyacetophenone-13CD3
- Inchi： 1S/C9H9BrO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5H,6H2,1H3/i1+1D3
- InChI Key： IOOHBIFQNQQUFI-KQORAOOSSA-N
- SMILES： BrCC(C1C=CC=C(C=1)O[13C]([2H])([2H])[2H])=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
XLogP3: 2.6
Topological Polar Surface Area: 26.3

2-Bromo-3'-methoxyacetophenone-13CD3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B684802-25mg	2-Bromo-3'-methoxyacetophenone-13CD3	1329616-33-2		25mg	$ 150.00	2023-09-08
TRC	B684802-250mg	2-Bromo-3'-methoxyacetophenone-13CD3	1329616-33-2		250mg	$ 1183.00	2023-09-08

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Additional information on 2-Bromo-3'-methoxyacetophenone-13CD3

Recent Advances in the Application of 2-Bromo-3'-methoxyacetophenone-13CD3 (CAS: 1329616-33-2) in Chemical Biology and Pharmaceutical Research

The stable isotope-labeled compound 2-Bromo-3'-methoxyacetophenone-13CD3 (CAS: 1329616-33-2) has recently emerged as a valuable tool in chemical biology and pharmaceutical research. This deuterated analog of 2-bromo-3'-methoxyacetophenone has shown particular utility in metabolic studies and drug discovery applications, where its isotopic labeling enables precise tracking of molecular pathways and interactions.

Recent studies have demonstrated the compound's effectiveness as an intermediate in the synthesis of deuterated pharmaceutical compounds. The presence of the 13CD3 group provides distinct advantages in mass spectrometry-based analyses, allowing for enhanced sensitivity in detection and quantification. Several research groups have reported using this labeled compound to investigate metabolic pathways of brominated acetophenone derivatives in preclinical models.

In synthetic chemistry applications, 2-Bromo-3'-methoxyacetophenone-13CD3 has been employed as a building block for the preparation of isotopically labeled chalcone derivatives. The bromine substituent at the 2-position makes it particularly useful for subsequent cross-coupling reactions, while the methoxy group offers opportunities for further functionalization. Recent publications highlight its use in palladium-catalyzed coupling reactions to create complex molecular architectures for drug discovery programs.

Pharmacokinetic studies utilizing this labeled compound have provided new insights into the absorption and distribution patterns of brominated aromatic ketones. The isotopic labeling allows researchers to distinguish administered compounds from endogenous metabolites, enabling more accurate assessment of drug metabolism and excretion pathways. These findings have important implications for the development of improved pharmaceutical formulations.

Current research directions include exploring the compound's potential in fragment-based drug discovery and its application as a spectroscopic probe in protein-ligand interaction studies. The unique vibrational signatures of the 13CD3 group make it particularly useful for advanced spectroscopic techniques, including NMR and IR spectroscopy, where it serves as a sensitive reporter of molecular environment and dynamics.

Future applications may expand into the realm of precision medicine, where isotopically labeled compounds like 2-Bromo-3'-methoxyacetophenone-13CD3 could play a role in personalized drug metabolism studies. The compound's stability and well-characterized properties make it an attractive candidate for these emerging applications in pharmaceutical research and development.